Cas no 2171338-96-6 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• CAS No: 2171338-96-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6281459
• PubChem ID: 165530729
• Update Time: 2025-06-11

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• 2171338-96-6
• EN300-1574405
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-17(13-14-25(30)31)27-24(29)15-18(4-2)28-26(32)33-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,3-4,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17?,18-/m0/s1
• InChI Key： KOEFJQKUAATWJN-ZVAWYAOSSA-N
• SMILES： O(C(N[C@@H](CC)CC(NC(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic Acid (CAS No. 2171338-96-6): A Comprehensive Overview

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid (CAS No. 2171338-96-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name Fmoc-Ser(Acm)-OH, is a protected serine derivative used extensively in peptide synthesis and drug development. The molecule's unique structure and properties make it an essential building block in the creation of bioactive peptides and therapeutic agents.

The chemical structure of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the amino group of a serine residue. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, which helps maintain the integrity of the peptide chain. Additionally, the presence of an acetyl (Acm) protecting group on the hydroxyl group of serine further enhances the stability and reactivity of the molecule during synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of Fmoc-Ser(Acm)-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound plays a crucial role in the synthesis of peptides with potent anti-inflammatory and anti-cancer properties. The researchers found that peptides containing Fmoc-Ser(Acm)-OH exhibited enhanced stability and bioavailability, making them promising candidates for clinical trials.

In another significant study, researchers at the University of California, San Francisco, utilized Fmoc-Ser(Acm)-OH to synthesize a series of peptides designed to target specific protein-protein interactions involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The synthesized peptides showed high binding affinity and selectivity, suggesting their potential as therapeutic agents for these debilitating conditions.

The versatility of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid extends beyond its use in peptide synthesis. It has also been explored for its applications in materials science and nanotechnology. For example, a research team at MIT developed a novel method to incorporate this compound into self-assembling nanomaterials, which could have implications for drug delivery systems and tissue engineering.

The synthesis of Fmoc-Ser(Acm)-OH involves several well-established chemical reactions, including the protection of serine with Fmoc and Acm groups, followed by purification steps to ensure high purity and yield. The compound is typically obtained as a white crystalline solid with a high degree of purity, making it suitable for various applications in research and development.

In terms of safety and handling, it is important to note that while 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.

The market demand for Fmoc-Ser(Acm)-OH has been steadily increasing due to its wide range of applications in pharmaceutical research and development. Major suppliers such as Sigma-Aldrich, TCI Chemicals, and Alfa Aesar offer high-purity forms of this compound to meet the growing needs of researchers worldwide. The global market for protected amino acids is expected to grow significantly over the next decade, driven by advancements in peptide-based therapeutics and personalized medicine.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid (CAS No. 2171338-96-6) is a vital compound in modern medicinal chemistry and pharmaceutical research. Its unique properties and versatile applications make it an indispensable tool for scientists working on peptide synthesis, drug development, and advanced materials science. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.